Cas no 2273-93-0 (2,6-dichloro-7-methyl-purine)

2,6-dichloro-7-methyl-purine structure
2,6-dichloro-7-methyl-purine structure
Product Name:2,6-dichloro-7-methyl-purine
CAS No:2273-93-0
MF:C6H4Cl2N4
MW:203.028758049011
MDL:MFCD00039690
CID:42712
PubChem ID:75281
Update Time:2025-08-05

2,6-dichloro-7-methyl-purine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-7-methylpurine
    • 2,6-Dichloro-7-methyl-7H-purine
    • 2,6-dichlor-7-methyl-7h-purin
    • 2,6-Dichlor-7-methyl-ourin
    • 7H-Purine,2,6-dichloro-7-methyl
    • 7-Methyl-2.6-dichlor-purin
    • Purine,2,6-dichloro-7-methyl
    • 7H-Purine, 2,6-dichloro-7-methyl-
    • Purine, 2,6-dichloro-7-methyl-
    • MLS002638028
    • NSC7853
    • zlchem 60
    • PubChem9788
    • Purine,6-dichloro-7-methyl-
    • 2,6-dichloro-7-methyl-purin
    • 2,6-dichloro-7-methyl-purine
    • ZLB0047
    • HVMUWH
    • HVMUWHZAZGTMJK-UHFFFAOYSA-N
    • NSC-7853
    • 2 pound not6-Dichloro-7-methylpurine
    • 2,6-Dichloro-7-methyl-7H-purine, AldrichCPR
    • AKOS005263779
    • AG-687/20226061
    • SY008155
    • NSC 7853
    • 7-methyl-2,6-dichloro-7H-purine
    • DS-0931
    • SCHEMBL183091
    • DTXSID40177265
    • HMS3093O20
    • CS-W002180
    • AMY20143
    • EN300-197614
    • 2,6 dichloro-7-methyl-7H-purine
    • 7H-Purine,6-dichloro-7-methyl-
    • 2,6-bis(chloranyl)-7-methyl-purine
    • 2273-93-0
    • 5-26-11-00258 (Beilstein Handbook Reference)
    • BRN 0174289
    • SMR001547530
    • FT-0601217
    • W-206779
    • PB48618
    • MFCD00039690
    • CHEMBL1707176
    • A816332
    • Z1269213709
    • DB-005886
    • STK869238
    • 869-281-2
    • ND29030
    • MDL： MFCD00039690
    • Inchi： 1S/C6H4Cl2N4/c1-12-2-9-5-3(12)4(7)10-6(8)11-5/h2H,1H3
    • InChI Key： HVMUWHZAZGTMJK-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(N=C(N=1)Cl)N=CN2C
    • BRN： 0174289

Computed Properties

  • Exact Mass: 201.98100
  • Monoisotopic Mass: 201.981302
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 43.6

Experimental Properties

  • Color/Form: Gray white crystalline powder
  • Density: 1.76
  • Melting Point: 195-199°C
  • Boiling Point: 307.2℃ at 760 mmHg
  • Flash Point: 139.6 °C
  • Refractive Index: 1.76
  • PSA: 43.60000
  • LogP: 1.67010

2,6-dichloro-7-methyl-purine Security Information

2,6-dichloro-7-methyl-purine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-dichloro-7-methyl-purine Pricemore >>

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2,6-dichloro-7-methyl-purine Production Method

2,6-dichloro-7-methyl-purine Related Literature

  • 1. Kinetics of reactions in heterocycles. Part XI. Reactions of 2-, 6-, and 8-chloro-7-methylpurines and 2-, 6-, and 8-methylsulphonyl-7(and 9)-methylpurines with hydroxide ions
    Rodney J. Badger,Gordon B. Barlin J. Chem. Soc. Perkin Trans. 2 1974 1854
  • 2. 217. Rearrangement of methoxy-pyrimidines and -purines
    Ernst Bergmann,Heinz Heimhold J. Chem. Soc. 1935 955
  • 3. 323. The rearrangement of allyl ethers in the purine series, with some remarks on the hydrogenation of allyl ethers
    Ernst Bergmann,Heinz Heimhold J. Chem. Soc. 1935 1365
  • 4. 125. Constitution of the purine nucleosides. Part VII. Guanosine and guanine deoxyriboside
    J. Masson Gulland,Leonard F. Story J. Chem. Soc. 1938 692
  • 5. Nucleophilic displacement of the trimethylammonio-group as a new route to fluoropurines
    J. Kiburis,J. H. Lister J. Chem. Soc. C 1971 3942

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